Cas no 2649013-78-3 (2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)

• Product Name: 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• CAS No: 2649013-78-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5842622
• PubChem ID: 165504407
• Update Time: 2025-11-04

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid
• 2649013-78-3
• EN300-1482739
• 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-19(14-15-25(31)30-28(3,5-2)26(32)33)16-17-29-27(34)35-18-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,19,24H,4-5,14-18H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QCIMAHDLJXETQR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

Comprehensive Overview of 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2649013-78-3)

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2649013-78-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection during synthesis, making it indispensable for researchers developing novel therapeutic peptides.

The molecular structure of 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid features a branched alkyl chain and a carboxyl group, enabling its incorporation into peptide backbones with enhanced stability. Its CAS No. 2649013-78-3 uniquely identifies this compound in chemical databases, facilitating procurement and regulatory compliance. Recent advancements in peptide-based drug development have increased demand for high-purity Fmoc-amino acid derivatives, positioning this compound as a key reagent in bioconjugation and targeted drug delivery systems.

One of the most searched questions related to Fmoc-protected compounds is their role in mRNA vaccine production. While 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid is not directly involved in vaccine synthesis, its structural analogs are employed to stabilize lipid nanoparticles (LNPs) used in mRNA delivery. This connection to cutting-edge biotherapeutics has spurred interest in optimizing its synthesis for scalable applications. Researchers also frequently inquire about its solubility in DMF/DCM, a critical parameter for SPPS efficiency.

From a market perspective, the global demand for custom peptide synthesis reagents is projected to grow at 8.2% CAGR (2023–2030), driven by oncology and metabolic disorder research. The compound’s CAS No. 2649013-78-3 is increasingly cited in patents for GPCR-targeting peptides, reflecting its utility in drug discovery. Analytical techniques like HPLC-MS and NMR are essential for verifying the purity of this derivative, as even minor impurities can compromise peptide chain elongation.

Environmental and handling considerations for 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid align with standard laboratory safety protocols. While not classified as hazardous, its storage at -20°C under inert atmosphere is recommended to prevent Fmoc group degradation. The compound’s stability profile makes it suitable for automated peptide synthesizers, a feature highly searched by industrial-scale manufacturers.

Innovations in green chemistry have prompted studies on recyclable alternatives to traditional Fmoc-removal reagents like piperidine. Though CAS No. 2649013-78-3 remains dependent on conventional SPPS workflows, its derivatives are being evaluated for microwave-assisted peptide coupling—a trending topic in synthetic chemistry forums. This adaptability underscores its relevance in both academic and industrial settings.

In conclusion, 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid exemplifies the intersection of precision chemistry and biomedical innovation. Its documented applications in peptide therapeutics and compatibility with high-throughput platforms ensure sustained scientific and commercial interest. Researchers are encouraged to consult technical bulletins for optimal handling procedures and latest synthetic methodologies involving this versatile building block.